Cas no 106077-28-5 (Propanoic acid, 3-[(6-bromo-2-naphthalenyl)oxy]-)

• Product Name: Propanoic acid, 3-[(6-bromo-2-naphthalenyl)oxy]-
• CAS No: 106077-28-5
• MF: C₁₃H₁₁BrO₃
• MW: 295.128643274307
• CID: 97364
• PubChem ID: 13599918
• Update Time: 2025-04-18

Propanoic acid, 3-[(6-bromo-2-naphthalenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(6-bromo-2-naphthalenyl)oxy]-
• 3-(6-bromonaphthalen-2-yl)oxypropanoic acid
• 3-(6-Brom-[2]naphthyloxy)-propionsaeure
• 3-(6-bromo-[2]naphthyloxy)-propionic acid
• ACMC-20m9kn
• AG-C-42194
• AGN-PC-00N8J3
• CTK0G3957
• AKOS000132634
• 3-[(6-Bromonaphthalen-2-yl)oxy]propanoic acid
• 106077-28-5
• DTXSID80544735

• Inchi： 1S/C13H11BrO3/c14-11-3-1-10-8-12(4-2-9(10)7-11)17-6-5-13(15)16/h1-4,7-8H,5-6H2,(H,15,16)
• InChI Key： WDPASHKIRPXOOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C=CC=2C=1)OCCC(=O)O

Computed Properties

• Exact Mass: 293.98913
• Monoisotopic Mass: 293.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53